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Compound of Interest

Compound Name: Methyl cis-10-heptadecenoate

Cat. No.: B150077

Methyl cis-10-Heptadecenoate: A
Comprehensive Technical Overview

For Researchers, Scientists, and Drug Development Professionals

Introduction

Methyl cis-10-heptadecenoate is a monounsaturated fatty acid methyl ester (FAME). It is the
methyl ester of cis-10-heptadecenoic acid. This document provides a detailed overview of its
known physical properties, analytical methodologies, and relevant experimental workflows.
While it is a naturally occurring compound, specific experimental data for some of its physical
characteristics remain limited. This guide synthesizes available information from various
sources to provide a comprehensive technical resource.

Physical and Chemical Properties

Methyl cis-10-heptadecenoate is a liquid at room temperature.[1][2] It is soluble in organic
solvents such as chloroform and hexane.[1] The following tables summarize the key physical
and chemical properties of this compound. It is important to note that some of the data
presented are predicted values due to the limited availability of experimentally determined
figures in published literature.

Table 1: General and Physical Properties
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Property Value Source

Molecular Formula C1sH3402 [1]

Molecular Weight 282.46 g/mol

Physical Form Liquid [11[2]

Boiling Point 353.1 £ 11.0 °C (Predicted)

Density 0.875 £ 0.06 g/cm3 (Predicted)

Solubility Soluble in chloroform and o
hexane

Storage Temperature -20°C [2]

Table 2: Spectroscopic Data

While detailed NMR and IR spectra are not readily available in public databases, mass
spectrometry data has been reported.

Spectroscopic Data Details Source

Available in the NIST

Mass Spectrum (Electron
WebBook. Key fragments can [3]

lonization)
be used for identification.

] Specific spectral data not
Nuclear Magnetic Resonance . .
available in searched

(NMR)

resources.

Specific spectral data not
Infrared (IR) Spectroscopy available in searched

resources.

Experimental Protocols

Detailed experimental protocols for the determination of the physical properties of Methyl cis-
10-heptadecenoate are not specifically described in the available literature. However, the
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analysis of fatty acid methyl esters (FAMES) is a well-established field, and general protocols
for their characterization are widely used. The following section outlines a typical workflow for
the analysis of FAMES, which is applicable to Methyl cis-10-heptadecenoate.

General Workflow for the Analysis of Fatty Acid Methyl
Esters (FAMEs) by Gas Chromatography (GC)

This protocol describes the general steps for the analysis of FAMES, a common method for the
identification and quantification of compounds like Methyl cis-10-heptadecenoate.

1. Sample Preparation (Esterification/Transesterification):

o Objective: To convert fatty acids or triglycerides into their corresponding methyl esters, which
are more volatile and suitable for GC analysis.

e Method: A common method involves reaction with a methanol-based reagent, often with an
acid or base catalyst. For example, a sample can be heated with methanolic HCI or
BFs/methanol. The resulting FAMEs are then extracted with a non-polar solvent like hexane.

2. Gas Chromatography (GC) Analysis:
o Objective: To separate and detect the individual FAMEs in the sample.

 Instrumentation: A gas chromatograph equipped with a flame ionization detector (FID) is
typically used.

o Column: A polar capillary column, such as one coated with a polyethylene glycol (e.g.,
Carbowax) or a biscyanopropyl polysiloxane phase, is commonly employed for the
separation of FAMEs, including cis and trans isomers.

¢ Operating Conditions:
o Injector Temperature: Typically set around 250°C.

o Detector Temperature: Typically set around 250-300°C.
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o Oven Temperature Program: A temperature gradient is used to elute the FAMEs based on
their boiling points and polarity. The program starts at a lower temperature and gradually
increases to a higher temperature.

o Carrier Gas: Helium or hydrogen is commonly used as the carrier gas.
3. Data Analysis:

« |dentification: FAMEs are identified by comparing their retention times to those of known
standards.

e Quantification: The amount of each FAME is determined by integrating the area under its
corresponding peak in the chromatogram. The concentration can be calculated by comparing
the peak area to that of an internal or external standard.

Mandatory Visualizations
Experimental Workflow for FAME Analysis

The following diagram illustrates the general workflow for the analysis of fatty acid methyl
esters using gas chromatography.

Sample Preparation GC Analysis Data Processing

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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